3-[2-[(Z)-[3-[(E)-(3-Ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
3-[2-[(Z)-[3-[(E)-(3-Ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
Brand Name:
Vulcanchem
CAS No.:
160649-43-4
VCID:
VC0063560
InChI:
InChI=1S/C27H28N2O3S3/c1-2-28-22-11-3-5-13-24(22)33-26(28)18-20-9-7-10-21(17-20)19-27-29(15-8-16-35(30,31)32)23-12-4-6-14-25(23)34-27/h3-6,11-14,17-19H,2,7-10,15-16H2,1H3
SMILES:
CCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCC3
Molecular Formula:
C27H28N2O3S3
Molecular Weight:
524.7 g/mol
3-[2-[(Z)-[3-[(E)-(3-Ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
CAS No.: 160649-43-4
Main Products
VCID: VC0063560
Molecular Formula: C27H28N2O3S3
Molecular Weight: 524.7 g/mol
CAS No. | 160649-43-4 |
---|---|
Product Name | 3-[2-[(Z)-[3-[(E)-(3-Ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate |
Molecular Formula | C27H28N2O3S3 |
Molecular Weight | 524.7 g/mol |
IUPAC Name | 3-[2-[(Z)-[3-[(E)-(3-ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate |
Standard InChI | InChI=1S/C27H28N2O3S3/c1-2-28-22-11-3-5-13-24(22)33-26(28)18-20-9-7-10-21(17-20)19-27-29(15-8-16-35(30,31)32)23-12-4-6-14-25(23)34-27/h3-6,11-14,17-19H,2,7-10,15-16H2,1H3 |
Standard InChIKey | SKQCTIOOMRITHI-UHFFFAOYSA-N |
Isomeric SMILES | CCN\1C2=CC=CC=C2S/C1=C/C3=C/C(=C\C4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])/CCC3 |
SMILES | CCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCC3 |
Canonical SMILES | CCN1C2=CC=CC=C2SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCC3 |
PubChem Compound | 20720388 |
Last Modified | Nov 11 2021 |
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